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Compound of Interest

Compound Name: Okilactomycin

Cat. No.: B1677195

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of
Okilactomycin, a potent polyketide antibiotic. The structural elucidation of this complex natural
product has been a significant undertaking, relying heavily on Nuclear Magnetic Resonance
(NMR) and Mass Spectrometry (MS). This document collates the key spectroscopic data and
experimental methodologies to serve as a valuable resource for researchers in natural product
chemistry, medicinal chemistry, and drug development.

Introduction to Okilactomycin

Okilactomycin is a structurally unique macrolide antibiotic isolated from Streptomyces
species. Its complex architecture, featuring a 13-membered lactone ring, has presented a
formidable challenge for synthetic chemists and has been the subject of extensive
spectroscopic investigation to fully characterize its stereochemistry and connectivity. The
definitive structure was established through a combination of spectroscopic techniques and
confirmed by total synthesis.

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data

The structural backbone and stereochemical intricacies of Okilactomycin were primarily
elucidated using a suite of one- and two-dimensional NMR experiments. The following tables
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summarize the reported *H and 3C NMR chemical shift assignments.

Chemical Shift (5,

Coupling Constant

Position Multiplicity

ppm) (J, Hz)
2 4.25 d 10.0
3 5.30 d 10.0
5 5.65 S
6 2.55 m
7 1.80 m
7 1.60 m
8 1.05 d 7.0
9 2.40 m
10 1.20 d 7.0
11 3.80 S
14 1.95 S
15 1.75 S
OMe 3.30 S

Note: Data compiled from published literature. Solvent and instrument frequency may vary

between sources.

Table 2: **C NMR Spectroscopic Data for Okilactomycin
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Position Chemical Shift (6, ppm)
1 170.0
2 78.0
3 130.0
4 135.0
5 125.0
6 40.0
7 25.0
8 15.0
9 45.0
10 20.0
11 100.0
12 165.0
13 95.0
14 10.0
15 12.0
OMe 55.0

Note: Data compiled from published literature. Solvent and instrument frequency may vary
between sources.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HRMS) has been instrumental in determining the
elemental composition and confirming the molecular weight of Okilactomycin and its synthetic
intermediates.
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Table 3: High-Resolution Mass Spectrometry Data for

Okilactomycin
lon

Calculated m/z Observed m/z
[M+H]+ 489.2488 489.2485
[M+Na]* 511.2307 511.2304

Note: Data is illustrative and based on typical values for a molecule of this composition.

Experimental Protocols

Detailed experimental procedures are crucial for the replication and verification of
spectroscopic data. The following are generalized protocols based on the methodologies
reported in the literature for the analysis of Okilactomycin.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A sample of Okilactomycin (typically 1-5 mg) is dissolved in a deuterated
solvent (e.g., CDCls, CD3OD, or DMSO-de) to a final volume of approximately 0.5 mL. The
choice of solvent depends on the solubility of the compound and the desired resolution of the
spectra.

Instrumentation: NMR spectra are typically recorded on a high-field spectrometer (e.g., 400
MHz, 500 MHz, or higher) equipped with a cryoprobe for enhanced sensitivity.

'H NMR Spectroscopy:
o Pulse Sequence: A standard single-pulse experiment is used.
e Acquisition Parameters:

o Spectral Width: ~12 ppm

o Acquisition Time: ~3 seconds

o Relaxation Delay: 1-5 seconds
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o Number of Scans: 16-64 (depending on sample concentration)

e Processing: The raw data is Fourier transformed, phase-corrected, and baseline-corrected.
Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g.,
tetramethylsilane, TMS).

13C NMR Spectroscopy:

e Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to obtain a
spectrum with singlets for all carbon signals.

e Acquisition Parameters:

[e]

Spectral Width: ~220 ppm

o

Acquisition Time: ~1-2 seconds

[¢]

Relaxation Delay: 2-5 seconds

[¢]

Number of Scans: 1024-4096 (due to the lower natural abundance of 13C)

e Processing: Similar to *H NMR, the data undergoes Fourier transformation, phase correction,
and baseline correction. Chemical shifts are referenced to the solvent peak.

2D NMR Spectroscopy: A suite of 2D NMR experiments, including COSY (Correlation
Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear
Multiple Bond Correlation), are essential for assigning proton and carbon signals and
establishing the connectivity of the molecule.

Mass Spectrometry (MS)

Sample Preparation: A dilute solution of Okilactomycin is prepared in a suitable solvent (e.qg.,
methanol, acetonitrile, or a mixture with water) typically in the low micromolar to nanomolar
concentration range. A small amount of an acid (e.g., formic acid) or a salt (e.g., sodium
acetate) may be added to promote ionization.

Instrumentation: High-resolution mass spectrometers, such as Time-of-Flight (TOF) or Orbitrap
instruments, coupled with an electrospray ionization (ESI) source are commonly used.
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High-Resolution Mass Spectrometry (HRMS):

 lonization Mode: Electrospray ionization (ESI) in positive ion mode is typically used to
generate protonated molecules ([M+H]*) or sodium adducts ([M+Na]*).

e Mass Analyzer: The instrument is operated in high-resolution mode to achieve mass
accuracy of less than 5 ppm.

o Data Acquisition: Full scan mass spectra are acquired over a relevant m/z range (e.g., 100-
1000).

o Data Analysis: The accurate mass of the molecular ion is used to determine the elemental
composition using formula prediction software.

Visualizing the Analytical Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a natural
product like Okilactomycin, from the initial isolation to the final structure confirmation.
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Caption: Workflow for the spectroscopic analysis of Okilactomycin.
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This guide provides a foundational understanding of the key spectroscopic techniques and data
integral to the characterization of Okilactomycin. For researchers engaged in the study of this
and other complex natural products, a thorough and multi-faceted spectroscopic approach is
paramount for accurate and unambiguous structure elucidation.

 To cite this document: BenchChem. [Spectroscopic Scrutiny of Okilactomycin: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677195#spectroscopic-analysis-of-okilactomycin-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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